Cas no 144657-39-6 (3-oxobicyclo2.2.1heptane-1-carboxylic acid)
144657-39-6 structure
Product Name:3-oxobicyclo2.2.1heptane-1-carboxylic acid
CAS No:144657-39-6
MF:C8H10O3
MW:154.163202762604
CID:108835
PubChem ID:45084805
Update Time:2025-04-18
3-oxobicyclo2.2.1heptane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.1]heptane-1-carboxylicacid, 3-oxo-
- 2-oxobicyclo[2.2.1]heptane-4-carboxylic acid
- 3-oxobicyclo2.2.1heptane-1-carboxylic acid
- DTXSID80665717
- 3-Oxobicyclo[2.2.1]heptane-1-carboxylic acid
- Bicyclo[2.2.1]heptane-1-carboxylic acid, 3-oxo-
- EN300-100040
- 144657-39-6
-
- Inchi: 1S/C8H10O3/c9-6-4-8(7(10)11)2-1-5(6)3-8/h5H,1-4H2,(H,10,11)
- InChI Key: VUTINWOSSFBFSE-UHFFFAOYSA-N
- SMILES: O=C1CC2(C(=O)O)CCC1C2
Computed Properties
- Exact Mass: 154.063
- Monoisotopic Mass: 154.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4A^2
- XLogP3: -0.1
Experimental Properties
- PSA: 54.37
3-oxobicyclo2.2.1heptane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-100040-1.0g |
3-oxobicyclo[2.2.1]heptane-1-carboxylic acid |
144657-39-6 | 95% | 1.0g |
$2514.0 | 2023-02-19 | |
| Enamine | EN300-100040-2.5g |
3-oxobicyclo[2.2.1]heptane-1-carboxylic acid |
144657-39-6 | 95% | 2.5g |
$5380.0 | 2023-10-28 | |
| Enamine | EN300-100040-5.0g |
3-oxobicyclo[2.2.1]heptane-1-carboxylic acid |
144657-39-6 | 95% | 5.0g |
$6600.0 | 2023-02-19 | |
| Enamine | EN300-100040-10.0g |
3-oxobicyclo[2.2.1]heptane-1-carboxylic acid |
144657-39-6 | 95% | 10.0g |
$8295.0 | 2023-02-19 | |
| Enamine | EN300-100040-0.05g |
3-oxobicyclo[2.2.1]heptane-1-carboxylic acid |
144657-39-6 | 95% | 0.05g |
$729.0 | 2023-10-28 | |
| Enamine | EN300-100040-0.1g |
3-oxobicyclo[2.2.1]heptane-1-carboxylic acid |
144657-39-6 | 95% | 0.1g |
$953.0 | 2023-10-28 | |
| Enamine | EN300-100040-0.25g |
3-oxobicyclo[2.2.1]heptane-1-carboxylic acid |
144657-39-6 | 95% | 0.25g |
$1359.0 | 2023-10-28 | |
| Enamine | EN300-100040-0.5g |
3-oxobicyclo[2.2.1]heptane-1-carboxylic acid |
144657-39-6 | 95% | 0.5g |
$2141.0 | 2023-10-28 | |
| Enamine | EN300-100040-1g |
3-oxobicyclo[2.2.1]heptane-1-carboxylic acid |
144657-39-6 | 95% | 1g |
$2745.0 | 2023-10-28 | |
| Enamine | EN300-100040-5g |
3-oxobicyclo[2.2.1]heptane-1-carboxylic acid |
144657-39-6 | 95% | 5g |
$7961.0 | 2023-10-28 |
3-oxobicyclo2.2.1heptane-1-carboxylic acid Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
144657-39-6 (3-oxobicyclo2.2.1heptane-1-carboxylic acid) Related Products
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